![molecular formula C28H29N3 B11537347 N,N-dimethyl-4-[(E)-{[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]imino}methyl]aniline](/img/structure/B11537347.png)
N,N-dimethyl-4-[(E)-{[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]imino}methyl]aniline
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Overview
Description
- It belongs to the class of 4-hydroxy-2-quinolones, which have garnered interest due to their pharmaceutical and biological activities .
- The compound’s unique structure and potential applications make it a subject of scientific investigation.
N,N-dimethyl-4-[(E)-{[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]imino}methyl]aniline: is a complex organic compound with a fused quinoline-based structure.
Preparation Methods
- One synthetic approach involves the reaction of anilines with malonic acid equivalents (Method A) to yield 4-hydroxy-2-quinolones .
- Industrial production methods may vary, but the synthesis typically involves carefully controlled reactions to achieve high yields.
Chemical Reactions Analysis
- Common reagents and conditions depend on the specific reaction type.
- Major products formed from these reactions contribute to its diverse applications.
N,N-dimethyl-4-[(E)-{[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]imino}methyl]aniline: can undergo various reactions, including oxidation, reduction, and substitution.
Scientific Research Applications
Chemistry: It serves as a building block for designing novel heterocyclic compounds.
Biology: Researchers explore its interactions with biological macromolecules and potential therapeutic effects.
Medicine: Investigations focus on its pharmacological properties, such as antimicrobial or anticancer activity.
Industry: Its unique structure may find applications in materials science or catalysis.
Mechanism of Action
- The compound likely exerts its effects through interactions with specific molecular targets.
- Further studies are needed to elucidate the precise pathways involved.
Comparison with Similar Compounds
- While I don’t have specific information on similar compounds, researchers often compare it to related quinolone derivatives.
- Highlighting its uniqueness requires a detailed analysis of its structure and properties.
Properties
Molecular Formula |
C28H29N3 |
---|---|
Molecular Weight |
407.5 g/mol |
IUPAC Name |
N,N-dimethyl-4-[[4-(8-methyl-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)phenyl]iminomethyl]aniline |
InChI |
InChI=1S/C28H29N3/c1-19-7-16-27-26(17-19)24-5-4-6-25(24)28(30-27)21-10-12-22(13-11-21)29-18-20-8-14-23(15-9-20)31(2)3/h4-5,7-18,24-25,28,30H,6H2,1-3H3 |
InChI Key |
UAYSIFNVDLISKS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(C3C2C=CC3)C4=CC=C(C=C4)N=CC5=CC=C(C=C5)N(C)C |
Origin of Product |
United States |
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